Cas no 1706521-00-7 (1-(4-Bromophenyl)-2-(hydroxyamino)methylenebutane-1,3-dione)

• Product Name: 1-(4-Bromophenyl)-2-(hydroxyamino)methylenebutane-1,3-dione
• CAS No: 1706521-00-7
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• MDL: MFCD28142425
• CID: 4703891
• Update Time: 2023-11-22

1-(4-Bromophenyl)-2-(hydroxyamino)methylenebutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-2-[(hydroxyamino)methylene]butane-1,3-dione
• 1-(4-Bromophenyl)-2-(hydroxyamino)methylenebutane-1,3-dione

• MDL： MFCD28142425
• Inchi： 1S/C11H10BrNO3/c1-7(14)10(6-13-16)11(15)8-2-4-9(12)5-3-8/h2-6,15-16H,1H3
• InChI Key： GRIXAYVOGDWIHV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(=C(C=NO)C(C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Topological Polar Surface Area: 69.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones